Cas no 2648926-55-8 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidopropanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidopropanoic acid
• CAS No: 2648926-55-8
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6441345
• PubChem ID: 165581120
• Update Time: 2025-08-02

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidopropanoic acid
• 2648926-55-8
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-N-methylbutanamido]propanoic acid
• EN300-1535564

• Inchi： 1S/C23H26N2O6/c1-14(22(28)29)25(2)21(27)11-15(26)12-24-23(30)31-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14-15,20,26H,11-13H2,1-2H3,(H,24,30)(H,28,29)/t14-,15?/m0/s1
• InChI Key： PDKXKDIIBZXXMZ-MLCCFXAWSA-N
• SMILES： O(C(NCC(CC(N(C)[C@H](C(=O)O)C)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 116Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidopropanoic acid

Introduction to (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidopropanoic Acid (CAS No. 2648926-55-8)

The compound (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidopropanoic acid, identified by its CAS number 2648926-55-8, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This intricate molecular structure, characterized by its chiral center and complex functional groups, has garnered considerable attention for its potential therapeutic applications. The presence of a fluoren-9-yl methoxycarbonyl moiety and an amide backbone suggests a multifaceted role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the development of novel drug candidates has been heavily influenced by the integration of advanced synthetic methodologies and computational modeling. The synthesis of such complex molecules often requires meticulous optimization to achieve high enantiomeric purity and yield. The stereochemistry of the (2S) configuration is particularly crucial, as it dictates the interaction of the compound with biological targets. This aspect has been a focal point in the research endeavors aimed at developing enantioselective catalysts and chiral auxiliaries.

The pharmacological profile of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidopropanoic acid has been extensively explored in preclinical studies. Initial investigations have highlighted its potential as an inhibitor of key enzymes involved in inflammatory pathways. Specifically, the amide and hydroxyl functional groups contribute to its ability to interact with proteases and kinases, thereby modulating signaling cascades that are critical in diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. The fluoren-9-yl methoxycarbonyl group further enhances its solubility and bioavailability, making it a promising candidate for oral administration.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry techniques, researchers have been able to predict binding affinities and mode of action with remarkable accuracy. Molecular dynamics simulations have revealed that the compound can form stable interactions with target proteins through hydrogen bonding networks and hydrophobic pockets. This level of detail has been instrumental in guiding medicinal chemistry efforts to optimize potency and selectivity.

The synthesis of this compound also exemplifies the growing trend towards sustainable and green chemistry practices. Recent advancements in catalytic methods have enabled the efficient production of complex molecules while minimizing waste and energy consumption. For instance, asymmetric hydrogenation techniques have been employed to introduce the desired stereochemical center with high fidelity. Additionally, solvent-free reactions have been explored to reduce environmental impact, aligning with global initiatives to promote sustainable pharmaceutical manufacturing.

In clinical settings, the potential therapeutic applications of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidopropanoic acid are being rigorously evaluated through phase I/II trials. Preliminary data suggest that it exhibits favorable pharmacokinetic properties, including a reasonable half-life and minimal side effects. These findings are particularly encouraging given the challenges faced in developing drugs that can effectively cross the blood-brain barrier or target specific cellular compartments. The compound's ability to modulate central nervous system pathways has opened up new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The role of computational biology in understanding drug-target interactions cannot be overstated. High-throughput screening (HTS) combined with machine learning algorithms has allowed researchers to rapidly identify promising candidates from large molecular libraries. In this context, virtual screening techniques have been used to predict how (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidopropanoic acid might interact with various biological targets. These predictions have been validated experimentally, reinforcing the reliability of computational approaches in drug discovery.

The future development of this compound will likely involve interdisciplinary collaborations between synthetic chemists, biologists, and clinicians. By integrating knowledge from multiple disciplines, researchers can design more effective therapeutic strategies tailored to specific patient populations. For instance, personalized medicine approaches could leverage genetic information to predict individual responses to treatment regimens containing this compound.

In conclusion, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidopropanoic acid (CAS No. 2648926-55-8) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its complex molecular architecture and favorable pharmacological properties position it as a promising candidate for treating a variety of diseases. As research continues to uncover new insights into its mechanism of action, this compound is poised to make substantial contributions to modern medicine.